Cas no 78036-47-2 ((N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine)

• Product Name: (N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine
• CAS No: 78036-47-2
• MF: C₁₆H₁₄Br₂N₂
• MW: 394.103762149811
• MDL: MFCD00477049
• CID: 3029924
• PubChem ID: 86006405
• Update Time: 2025-06-29

(N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine Chemical and Physical Properties

Names and Identifiers

• (N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine
• W11146
• N,N'-Bis(4-bromobenzylidene)ethane-1,2-diamine
• DTXSID201214654
• AKOS027338490
• N1,N2-Bis(4-bromobenzylidene)ethane-1,2-diamine
• MFCD00426872
• SCHEMBL17084272
• (1e,1'e)-N,N'-(ethane-1,2-diyl)bis(1-(4-bromophenyl) methanimine)
• 78036-47-2
• AS-69553
• SY127520
• (1Z,1'Z)-N,N'-(Ethane-1,2-diyl)bis(1-(4-bromophenyl)methanimine)
• 1,2-Ethanediamine, N,N'-bis[(4-bromophenyl)methylene]-
• (Z)-[(4-BROMOPHENYL)METHYLIDENE]({2-[(Z)-[(4-BROMOPHENYL)METHYLIDENE]AMINO]ETHYL})AMINE
• N1,N2-Bis[(4-bromophenyl)methylene]-1,2-ethanediamine
• 1-(4-bromophenyl)-N-[2-[(4-bromophenyl)methylideneamino]ethyl]methanimine
• CS-0046929

• MDL： MFCD00477049
• Inchi： 1S/C16H14Br2N2/c17-15-5-1-13(2-6-15)11-19-9-10-20-12-14-3-7-16(18)8-4-14/h1-8,11-12H,9-10H2/b19-11+,20-12+
• InChI Key： KWBCCHOPTKQWPN-AYKLPDECSA-N
• SMILES： BrC1C=CC(=CC=1)/C=N/CC/N=C/C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 393.95032g/mol
• Monoisotopic Mass: 391.95237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 24.7Ų

Additional information on (N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine

Introduction to (N1Z,N2Z)-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine (CAS No. 78036-47-2)

(N1Z,N2Z-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) is a sophisticated organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 78036-47-2, has garnered attention due to its unique structural properties and potential utility in various chemical syntheses. The presence of multiple brominated aromatic groups and a diamine backbone makes it a versatile intermediate for the development of complex molecular architectures.

The molecular structure of (N1Z,N2Z-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) consists of an ethane-1,2-diamine core substituted with two 4-bromobenzylidene groups. This configuration imparts distinct reactivity, making it a valuable building block for the synthesis of polymers, ligands, and functional materials. The bromine atoms at the para positions of the benzyl groups enhance its electrophilicity, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination.

In recent years, researchers have explored the applications of (N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) in the development of advanced materials. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and polymerization processes. For instance, complexes formed with palladium or nickel have been investigated for their role in facilitating C-C bond formation in organic transformations.

Moreover, the compound's diamine functionality makes it a promising candidate for the synthesis of polyamides and polyimides. These polymers are known for their high thermal stability and mechanical strength, making them suitable for applications in aerospace, electronics, and coatings industries. The brominated aromatic units also contribute to flame retardancy properties, further expanding its utility in specialty materials.

Recent studies have highlighted the potential of (N1Z,N2Z-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) in medicinal chemistry. Its structural motif resembles that of certain bioactive molecules, suggesting its role as a precursor in drug discovery. Researchers have synthesized derivatives of this compound and evaluated their biological activity. Preliminary results indicate that some derivatives exhibit inhibitory effects on specific enzymes relevant to inflammatory and metabolic disorders.

The synthesis of (N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine atoms at the para positions is critical for achieving the desired regioselectivity. Advanced techniques such as transition metal-catalyzed reactions have been employed to optimize yields and minimize byproducts.

In conclusion, (N1Z,N2Z-N1,N2-Bis(4-Bromobenzylidene)Ethane-1,2-Diamine) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific innovation.